Cas no 1293284-49-7 (Seltorexant (hydrochloride))

• Product Name: Seltorexant (hydrochloride)
• CAS No: 1293284-49-7
• MF: C₂₁H₂₃ClFN₇O
• MW: 443.905025720596
• CID: 4738615
• PubChem ID: 118522230
• Update Time: 2025-10-28

Seltorexant (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Seltorexant hydrochloride
• Seltorexant (hydrochloride)
• [2-(4,6-dimethylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-[2-fluoro-6-(triazol-2-yl)phenyl]methanone;hydrochloride
• 1293284-49-7
• SCHEMBL17270584
• (2-Fluoro-6-(2h-1,2,3-triazol-2-yl)phenyl)(hexahydro-2-(4,6-dimethylpyrimidin-2-yl)pyrrolo[3,4-c]pyrrol-5(1h)-yl)methanone hydrochloride
• HY-109012A
• AKOS040737861
• G17297
• MS-27999
• DA-67534
• CS-0114023

• Inchi： 1S/C21H22FN7O.ClH/c1-13-8-14(2)26-21(25-13)28-11-15-9-27(10-16(15)12-28)20(30)19-17(22)4-3-5-18(19)29-23-6-7-24-29;/h3-8,15-16H,9-12H2,1-2H3;1H
• InChI Key： LILZQJZQERNISU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=C(C=1C(N1CC2CN(C3N=C(C)C=C(C)N=3)CC2C1)=O)N1N=CC=N1

Computed Properties

• Exact Mass: 443.1636642g/mol
• Monoisotopic Mass: 443.1636642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80

Additional information on Seltorexant (hydrochloride)

Seltorexant (Hydrochloride) - A Promising Innovation in Sleep Disorder Treatment

Seltorexant (Hydrochloride), with the CAS number 1293284-49-7, is a novel compound that has garnered significant attention in the field of sleep medicine. This compound, also referred to as Seltorexant hydrochloride, represents a cutting-edge advancement in the development of therapeutics targeting sleep-wake disorders. Recent studies have highlighted its potential as a potent antagonist of orexin receptors, which play a critical role in regulating wakefulness and sleep cycles.

The discovery and development of Seltorexant hydrochloride have been driven by the growing need for effective treatments for conditions such as insomnia and narcolepsy. Unlike traditional therapies that often come with significant side effects, Seltorexant offers a more targeted approach by specifically inhibiting orexin signaling. This mechanism not only enhances sleep quality but also minimizes disruptions to natural sleep architecture, making it a promising candidate for long-term use.

Recent clinical trials have demonstrated the efficacy of Seltorexant hydrochloride in improving sleep onset and maintenance in patients with chronic insomnia. The compound's ability to selectively target orexin receptors has been validated through extensive preclinical and early-phase studies. These findings underscore its potential as a first-line treatment for sleep disorders, particularly in patients who have not responded well to conventional therapies.

In addition to its therapeutic benefits, Seltorexant hydrochloride has also been studied for its safety profile. Early data suggest that it is well-tolerated by most patients, with minimal adverse effects reported. This is a significant advantage over other orexin receptor antagonists that have shown higher rates of side effects, including next-day sedation and cognitive impairment.

The development of Seltorexant hydrochloride also aligns with current trends in precision medicine, where treatments are tailored to individual patient needs. By focusing on the orexin system, researchers aim to address the underlying mechanisms of sleep disorders rather than merely alleviating symptoms. This approach not only improves treatment outcomes but also reduces the risk of dependency or tolerance, which are common issues with benzodiazepines and other hypnotics.

Moreover, Seltorexant hydrochloride has shown potential beyond insomnia treatment. Preclinical studies suggest that it may also be effective in managing conditions such as excessive daytime sleepiness associated with narcolepsy. This broad applicability further highlights its value as a versatile therapeutic agent in the realm of sleep medicine.

The synthesis and characterization of Seltorexant hydrochloride have been optimized to ensure high purity and stability. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to confirm its structural integrity and pharmacokinetic properties. These rigorous quality control measures ensure that the compound meets the highest standards for pharmaceutical development.

Looking ahead, ongoing research into Seltorexant hydrochloride is focused on expanding its clinical applications and refining its delivery methods. Researchers are exploring formulations that enhance bioavailability and reduce administration frequency, potentially improving patient adherence to treatment regimens.

In conclusion, Seltorexant hydrochloride (CAS 1293284-49-7) represents a significant leap forward in the treatment of sleep disorders. With its targeted mechanism of action, favorable safety profile, and broad therapeutic potential, it stands at the forefront of innovation in sleep medicine. As further clinical studies unfold, Seltorexant is poised to become a cornerstone in the management of insomnia and related conditions.